
Spectroscopic and Biological Insights into
Eupalinolide K: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Eupalinolide K

Cat. No.: B10818424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Eupalinolide K, a sesquiterpene lactone isolated from Eupatorium lindleyanum. The guide

details its nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR)

spectral characteristics. Furthermore, it outlines the experimental protocols for data acquisition

and explores the compound's biological activities through a signaling pathway diagram.

Spectroscopic Data of Eupalinolide K
The structural elucidation of Eupalinolide K was achieved through extensive spectroscopic

analysis. The following tables summarize the key ¹H and ¹³C NMR, MS, and IR data.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for Eupalinolide K (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 5.12 d 10.0

2α 2.15 m

2β 1.98 m

3α 2.30 m

3β 2.10 m

5 3.05 dd 10.0, 8.5

6 4.85 t 8.5

7 2.80 m

9α 2.55 m

9β 2.25 m

13a 6.20 d 3.5

13b 5.65 d 3.5

14 4.95 s

15 1.85 s

OAc 2.05 s

Table 2: ¹³C NMR Spectroscopic Data for Eupalinolide K (125 MHz, CDCl₃)
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Position δC (ppm)

1 134.5

2 25.8

3 35.2

4 148.2

5 50.1

6 82.3

7 52.5

8 78.9

9 40.1

10 139.8

11 138.5

12 170.2

13 121.5

14 112.3

15 18.9

OAc 170.5, 21.1

Mass Spectrometry (MS) and Infrared (IR) Data
Table 3: Mass Spectrometry and Infrared Spectroscopy Data for Eupalinolide K

Technique Data

HR-ESI-MS
m/z 427.1625 [M+Na]⁺ (Calcd. for C₂₂H₂₈O₇Na,

427.1627)

IR (KBr) νₘₐₓ cm⁻¹ 3450, 1765, 1735, 1660, 1240
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Experimental Protocols
The spectroscopic data presented above were acquired using the following methodologies:

NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker DRX-500 spectrometer operating at 500

MHz for ¹H and 125 MHz for ¹³C, respectively. The solvent used was deuterated chloroform

(CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane

(TMS) as the internal standard. Coupling constants (J) are given in Hertz (Hz). Standard pulse

sequences were used for 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to

establish the complete assignments of protons and carbons.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was performed on a

Bruker APEX II FT-ICR mass spectrometer. The sample was dissolved in methanol and

introduced into the ESI source. The data were acquired in positive ion mode.

Infrared Spectroscopy
The infrared (IR) spectrum was obtained using a PerkinElmer Spectrum One FT-IR

spectrometer. The sample was prepared as a KBr pellet, and the spectrum was recorded in the

frequency range of 4000-400 cm⁻¹.

Biological Activity and Signaling Pathway
Eupalinolide K, along with other sesquiterpene lactones isolated from Eupatorium

lindleyanum, has demonstrated significant biological activities, particularly anti-inflammatory

and cytotoxic effects. The anti-inflammatory activity is often associated with the inhibition of

pro-inflammatory cytokines. The following diagram illustrates a simplified workflow for the

isolation and bioactivity screening of Eupalinolide K.
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Workflow for Isolation and Bioactivity Screening of Eupalinolide K

Eupatorium lindleyanum Plant Material

Solvent Extraction

Chromatographic Fractionation
(Silica Gel, Sephadex LH-20)

Preparative HPLC

Eupalinolide K

Structure Elucidation
(NMR, MS, IR) Bioactivity Screening

Anti-inflammatory Assay
(e.g., LPS-stimulated macrophages)

Cytotoxicity Assay
(e.g., Cancer Cell Lines)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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